7-[[2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C13H13N5O5S2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C13H13N5O5S2/c1-23-17-7(5-4-25-13(14)15-5)9(19)16-8-10(20)18-6(12(21)22)2-3-24-11(8)18/h2,4,8,11H,3H2,1H3,(H2,14,15)(H,16,19)(H,21,22)
• InChI Key: NNULBSISHYWZJU-UHFFFAOYSA-N
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)O
• Pictograms: Irritant; Health Hazard
• synonyms: Cefizox; Ceftizoxime; Ceftizoxime Monosodium Salt; Ceftizoxime Sodium; FK 749; FK-749; FK749; FR 13749; FR-13749; FR13749; Monosodium Salt, Ceftizoxime; Salt, Ceftizoxime Monosodium; SK and F 88373 2; SK and F 88373-2; SK and F 883732; SKF 88373; SKF-88373; SKF88373; Sodium, Ceftizoxime

Description

Ceftizoxime is a semisynthetic, broad-spectrum, beta-lactamase-resistant, third-generation cephalosporin with antibacterial activity. Ceftizoxime binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
A semisynthetic cephalosporin antibiotic which can be administered intravenously or by suppository. The drug is highly resistant to a broad spectrum of beta-lactamases and is active against a wide range of both aerobic and anaerobic gram-positive and gram-negative organisms. It has few side effects and is reported to be safe and effective in aged patients and in patients with hematologic disorders.

Scientific Research Applications

Synthesis and Characterization

• This compound has been synthesized and characterized using NMR techniques. It serves as a carrier for a wide range of drugs containing an amino group (Blau et al., 2008).
• Benzhydryl derivatives of this compound have been prepared and characterized by IR and 1HNMR (Deng Fu-li, 2007).
• Novel derivatives have been prepared and characterized using various techniques such as LCMS and NMR (Fareed et al., 2012).

Antibacterial Activity and Mechanism

• It has been found that certain cephalosporins with thienylureidoacetyl or thienylglycyl C-7 side-chains, which include variants of this compound, demonstrate broad-spectrum antibacterial activity, particularly against β-lactamase-producing organisms (Applegate et al., 1978).

Binding Interactions

• In silico studies have examined the binding interactions of cefovecin, a structurally similar compound, with Pseudomonas aeruginosa lipase. This research contributes to understanding the interaction mechanisms of related cephalosporin compounds (Ikpeazu et al., 2017).

Hydrolysis and Metabolism

• The hydrolysis process of ceftiofur sodium, a related compound, has been studied to understand the formation of various metabolites, which is important for understanding the metabolism and stability of similar compounds (Koshy & Cazers, 1997).

Drug Synthesis and Labeling

• Novel methods for synthesizing and labeling cephalosporin antibiotics, including related compounds, have been developed. This research is significant for the production and tracking of these antibiotics (Kai & Chiku, 1994).

Synthesis routes and methods

Procedure details